Cas no 2172492-73-6 (2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidocyclopentyl}acetic acid)

• Product Name: 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidocyclopentyl}acetic acid
• CAS No: 2172492-73-6
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6307897
• PubChem ID: 165582936
• Update Time: 2025-06-25

2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidocyclopentyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidocyclopentyl}acetic acid
• EN300-1525637
• 2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]cyclopentyl}acetic acid
• 2172492-73-6

• Inchi： 1S/C27H32N2O5/c1-27(2,25(32)29-23-13-7-8-17(23)14-24(30)31)16-28-26(33)34-15-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,17,22-23H,7-8,13-16H2,1-2H3,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： PVCPGGLQNPBMLD-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCCC1CC(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidocyclopentyl}acetic acid

Comprehensive Analysis of 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidocyclopentyl}acetic acid (CAS No. 2172492-73-6)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidocyclopentyl}acetic acid (CAS No. 2172492-73-6) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a 9H-fluoren-9-yl moiety and a cyclopentyl backbone, is widely utilized in peptide synthesis and drug discovery. Its unique properties make it a valuable building block for researchers focusing on Fmoc-protected amino acids and bioconjugation techniques.

The compound’s CAS No. 2172492-73-6 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and medicinal chemistry. Recent trends indicate growing interest in its applications for targeted drug delivery systems and proteomics. Researchers are particularly intrigued by its stability under solid-phase peptide synthesis (SPPS) conditions, a topic often queried in AI-driven literature searches.

One of the standout features of 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidocyclopentyl}acetic acid is its compatibility with green chemistry principles. As sustainability becomes a focal point in synthetic workflows, this compound’s efficient coupling yields and minimal byproduct formation align with the demand for eco-friendly reagents. This aspect is frequently highlighted in search engine queries related to sustainable pharmaceutical manufacturing.

From a structural perspective, the incorporation of a 2,2-dimethylpropanamido group enhances steric hindrance, reducing unwanted side reactions—a detail often explored in computational chemistry forums. Additionally, its acetic acid terminus allows for versatile functionalization, making it a preferred choice for biomarker development and enzyme-linked assays.

In conclusion, CAS No. 2172492-73-6 represents a nexus of innovation in modern chemistry. Its multifaceted applications, from peptide therapeutics to material science, underscore its importance in both academic and industrial settings. As AI-assisted drug design gains traction, this compound’s role in structure-activity relationship (SAR) studies is poised to expand further.